Cas no 15960-05-1 (Butanoic acid,2-amino-4,4,4-trifluoro-, (2S)-)
15960-05-1 structure
Product Name:Butanoic acid,2-amino-4,4,4-trifluoro-, (2S)-
CAS No:15960-05-1
MF:C4H6F3NO2
MW:157.091151714325
MDL:MFCD17676355
CID:215935
PubChem ID:6993161
Update Time:2025-04-19
Butanoic acid,2-amino-4,4,4-trifluoro-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-amino-4,4,4-trifluoro-, (2S)-
- 2-Amino-4,4,4-trifluorobutyric acid
- 2-Amino-4,4,4-trifluor-L-buttersaeure
- L-Homocysteine,S-propyl
- L-Propionine
- Propionine
- S-Propyl-L-homocystein
- S-Propyl-L-homocysteine
- (S)-2-Amino-4,4,4-trifluoro-butyric acid
- Q27453757
- MFCD17676355
- E85184
- (2s)-2-amino-4,4,4-trifluorobu-tanoic acid
- CS-0119487
- AKOS027320905
- EN300-317253
- (S)-2-Amino-4,4,4-trifluorobutyric acid (H-L-Ala(CF3)-OH)
- (2S)-2-amino-4,4,4-trifluorobutanoic acid
- Butanoic acid, 2-amino-4,4,4-trifluoro-, (2S)-
- 15960-05-1
- (S)-2-Amino-4,4,4-trifluorobutanoicacid
- SCHEMBL4533762
- (S)-2-Amino-4,4,4-trifluorobutanoic acid
- DS-018181
-
- MDL: MFCD17676355
- Inchi: 1S/C4H6F3NO2/c5-4(6,7)1-2(8)3(9)10/h2H,1,8H2,(H,9,10)/t2-/m0/s1
- InChI Key: AQPCXCOPDSEKQT-REOHCLBHSA-N
- SMILES: FC(C[C@@H](C(=O)O)N)(F)F
Computed Properties
- Exact Mass: 157.03500
- Monoisotopic Mass: 157.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: .1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 67.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.3293 (estimate)
- Melting Point: 260-265°C
- Boiling Point: 185.2°Cat760mmHg
- Flash Point: 65.8°C
- Refractive Index: 1.391
- PSA: 63.32000
- LogP: 1.05100
- Solubility: Not determined
- Vapor Pressure: 0.3±0.7 mmHg at 25°C
Butanoic acid,2-amino-4,4,4-trifluoro-, (2S)- Security Information
- Signal Word:Warning
- Hazard Statement: H302 (100%) H312 (100%) H315 (100%)
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H302 (100%) H312 (100%) H315 (100%)
- Storage Condition:Store at 4 ° C, -4 ° C is better
Butanoic acid,2-amino-4,4,4-trifluoro-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0119487-250mg |
(S)-2-Amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 250mg |
$620.0 | 2022-04-27 | ||
| ChemScence | CS-0119487-1g |
(S)-2-Amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 1g |
$1550.0 | 2022-04-27 | ||
| Enamine | EN300-317253-0.05g |
(2S)-2-amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 0.05g |
$2528.0 | 2023-06-04 | ||
| Enamine | EN300-317253-0.1g |
(2S)-2-amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 0.1g |
$2648.0 | 2023-06-04 | ||
| Enamine | EN300-317253-0.25g |
(2S)-2-amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 0.25g |
$2768.0 | 2023-06-04 | ||
| Enamine | EN300-317253-0.5g |
(2S)-2-amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 0.5g |
$2889.0 | 2023-06-04 | ||
| Enamine | EN300-317253-1.0g |
(2S)-2-amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 1g |
$3009.0 | 2023-06-04 | ||
| Enamine | EN300-317253-2.5g |
(2S)-2-amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 2.5g |
$5897.0 | 2023-06-04 | ||
| Enamine | EN300-317253-5.0g |
(2S)-2-amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 5g |
$8725.0 | 2023-06-04 | ||
| Enamine | EN300-317253-10.0g |
(2S)-2-amino-4,4,4-trifluorobutanoic acid |
15960-05-1 | 10g |
$12938.0 | 2023-06-04 |
Butanoic acid,2-amino-4,4,4-trifluoro-, (2S)- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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